Cas no 473552-23-7 ((1S)-2-azido-1-(3-chlorophenyl)ethan-1-ol)

• Product Name: (1S)-2-azido-1-(3-chlorophenyl)ethan-1-ol
• CAS No: 473552-23-7
• MF: C₈H₈ClN₃O
• MW: 197.621620178223
• MDL: MFCD25983739
• CID: 5248999
• PubChem ID: 59761679
• Update Time: 2025-06-26

(1S)-2-azido-1-(3-chlorophenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• Benzenemethanol, α-(azidomethyl)-3-chloro-, (αS)-
• (1S)-2-azido-1-(3-chlorophenyl)ethan-1-ol

• MDL： MFCD25983739
• Inchi： 1S/C8H8ClN3O/c9-7-3-1-2-6(4-7)8(13)5-11-12-10/h1-4,8,13H,5H2/t8-/m1/s1
• InChI Key： QYTYWBUGBYVQGC-MRVPVSSYSA-N
• SMILES： [C@@H](C1C=CC=C(Cl)C=1)(O)CN=[N+]=[N-]

Additional information on (1S)-2-azido-1-(3-chlorophenyl)ethan-1-ol

(1S)-2-Azido-1-(3-Chlorophenyl)ethan-1-Ol: A Versatile Platform in Modern Pharmaceutical and Biomedical Research

CAS No. 473552-23-7 represents a critical chemical entity that has garnered significant attention in the field of pharmaceutical chemistry and biomedical innovation. This compound, specifically (1S)-2-azido-1-(3-chlorophenyl)ethan-1-ol, is a derivative of ethan-1-ol with a unique combination of functional groups, including the azido group and the 3-chlorophenyl substituent. Its structural features make it a promising candidate for applications in drug discovery, targeted drug delivery, and biological conjugation technologies. Recent advancements in synthetic methodologies and biological profiling have further expanded its potential in medical research and biotechnology.

The azido group in this molecule is a key functional moiety that enables click chemistry reactions, particularly the Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC) and Cu(I)-catalyzed Azide-Alkyne Cycloaddition (CuAAC). These reactions are widely used in bioconjugation and drug conjugation to create stable and biocompatible linkages. The 3-chlorophenyl substituent, on the other hand, introduces aromatic character and potential for electrophilic substitution, which may influence the molecule's bioavailability and target specificity. The stereochemical configuration at the 1S center further enhances its utility in chiral drug development, as enantiomers can exhibit distinct pharmacological profiles.

Recent studies have highlighted the role of (1S)-2-azido-1-(3-chlorophenyl)ethan-1-ol in targeted drug delivery systems. For instance, its azido group can be used to conjugate with peptide ligands or antibodies to create site-specific drug carriers. This approach is particularly valuable in precision medicine, where minimizing off-target effects is critical. Additionally, the 3-chlorophenyl group may modulate the molecule's hydrophobicity and membrane permeability, which are essential factors in drug absorption and cellular uptake.

One of the most promising applications of this compound lies in biological imaging and in vivo tracking. The azido group allows for the incorporation of fluorescent dyes or radionuclides via click chemistry, enabling real-time monitoring of molecular interactions. For example, recent research has demonstrated the use of (1S)-2-azido-1-(3-chlorophenyl)ethan-1-ol as a biodistribution probe in preclinical models of oncology and neurodegenerative diseases. This capability is crucial for understanding drug metabolism and pharmacokinetics in complex biological systems.

Moreover, the 3-chlorophenyl substituent may confer unique electronic properties to the molecule, which could be exploited in drug-target interactions. For instance, the chlorine atom at the para position of the phenyl ring may enhance the molecule's ability to bind to hydrophobic pockets on target proteins. This property is particularly relevant in the development of small-molecule inhibitors for kinase targets and GPCRs (G protein-coupled receptors), which are key therapeutic targets in oncology and immunology.

Recent advancements in computational chemistry have also facilitated the design and optimization of (1S)-2-azido-1-(3-chlorophenyl)ethan-1-ol derivatives. Machine learning algorithms and quantum mechanical simulations are being used to predict the binding affinity and selectivity of this compound for various biological targets. These computational tools enable researchers to refine the molecular structure for improved therapeutic efficacy and reduced toxicity. For example, studies have shown that modifying the 3-chlorophenyl group with electron-withdrawing or electron-donating substituents can significantly alter the molecule's pharmacological activity.

Another emerging application of this compound is in nanotechnology and nanomedicine. The azido group can be used to functionalize nanoparticles or nanocarriers for targeted drug delivery. This approach allows for the controlled release of therapeutic agents at specific sites, such as tumor tissues or inflammatory lesions. The 3-chlorophenyl substituent may also play a role in enhancing the stability and solubility of these nanocarriers, which are critical factors in clinical translation.

Despite its potential, the development of (1S)-2-azido-1-(3-chlorophenyl)ethan-1-ol as a therapeutic agent requires further preclinical evaluation. Key challenges include optimizing its bioavailability, ensuring selectivity for target tissues, and minimizing off-target effects. Additionally, the synthetic accessibility of this compound and its derivatives must be improved to facilitate large-scale production for clinical trials and commercialization.

In conclusion, (1S)-2-azido-1-(3-chlorophenyl)ethan-1-ol represents a versatile platform for drug discovery and biomedical research. Its unique structural features, including the azido group and the 3-chlorophenyl substituent, make it suitable for a wide range of applications, from targeted drug delivery to biological imaging. As research in click chemistry, computational biology, and nanoengineering continues to advance, this molecule is poised to play an increasingly important role in modern medicine and biotechnology.

For further exploration, researchers can refer to recent studies on click chemistry applications, drug conjugation technologies, and biological imaging techniques. Collaboration between chemists, biologists, and engineers will be critical in unlocking the full potential of (1S)-2-azido-1-(3-chlorophenyl)ethan-1-ol and its derivatives in medical innovation.